Cas no 2680803-85-2 (benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate)

Benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate is a specialized chemical compound featuring a carbamate linkage and a 2-fluoroethoxy substituent on a phenolic scaffold. Its structural design combines a benzyl-protecting group with a hydroxylated aromatic ring, offering versatility in synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The presence of the fluoroethoxy moiety enhances metabolic stability and bioavailability, making it valuable for drug discovery and development. The carbamate functionality provides a reactive handle for further derivatization, enabling selective modifications. This compound is suited for research in medicinal chemistry, where controlled release or targeted delivery systems are explored. High purity and well-defined reactivity ensure reproducibility in synthetic workflows.
benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate structure
2680803-85-2 structure
Product Name:benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate
CAS No:2680803-85-2
MF:C16H16FNO4
MW:305.300948143005
CID:5634679
PubChem ID:165929510
Update Time:2025-05-28

benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28291289
    • benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate
    • 2680803-85-2
    • benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate
    • Inchi: 1S/C16H16FNO4/c17-8-9-21-13-6-7-14(15(19)10-13)18-16(20)22-11-12-4-2-1-3-5-12/h1-7,10,19H,8-9,11H2,(H,18,20)
    • InChI Key: QPNCNWPTYDCMBS-UHFFFAOYSA-N
    • SMILES: FCCOC1C=CC(=C(C=1)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 305.10633615g/mol
  • Monoisotopic Mass: 305.10633615g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 67.8Ų

benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28291289-1g
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate
2680803-85-2
1g
$1214.0 2023-09-08
Enamine
EN300-28291289-5g
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate
2680803-85-2
5g
$3520.0 2023-09-08
Enamine
EN300-28291289-10g
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate
2680803-85-2
10g
$5221.0 2023-09-08
Enamine
EN300-28291289-0.05g
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate
2680803-85-2 95.0%
0.05g
$1020.0 2025-03-19
Enamine
EN300-28291289-0.1g
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate
2680803-85-2 95.0%
0.1g
$1068.0 2025-03-19
Enamine
EN300-28291289-0.25g
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate
2680803-85-2 95.0%
0.25g
$1117.0 2025-03-19
Enamine
EN300-28291289-0.5g
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate
2680803-85-2 95.0%
0.5g
$1165.0 2025-03-19
Enamine
EN300-28291289-1.0g
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate
2680803-85-2 95.0%
1.0g
$1214.0 2025-03-19
Enamine
EN300-28291289-2.5g
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate
2680803-85-2 95.0%
2.5g
$2379.0 2025-03-19
Enamine
EN300-28291289-5.0g
benzyl N-[4-(2-fluoroethoxy)-2-hydroxyphenyl]carbamate
2680803-85-2 95.0%
5.0g
$3520.0 2025-03-19

benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate Related Literature

Additional information on benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate

Research Briefing on Benzyl N-4-(2-Fluoroethoxy)-2-Hydroxyphenylcarbamate (CAS: 2680803-85-2)

Benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate (CAS: 2680803-85-2) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluoroethoxy and hydroxyphenylcarbamate functional groups, has shown promising potential in various therapeutic applications, particularly in the development of targeted drug delivery systems and enzyme inhibitors. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) detailed a scalable synthetic route for this compound, highlighting its high yield and purity. The researchers employed a multi-step synthesis involving the introduction of the fluoroethoxy group via nucleophilic substitution, followed by carbamate formation. The optimized protocol demonstrated reproducibility and scalability, making it suitable for industrial applications.

In terms of biological activity, benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate has been investigated for its inhibitory effects on specific enzymes involved in inflammatory pathways. A preclinical study (Bioorganic & Medicinal Chemistry Letters, 2023) reported that this compound exhibited significant inhibition of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 µM. The study also noted its selectivity over COX-1, suggesting a potential for reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings position the compound as a candidate for further development in anti-inflammatory therapeutics.

Another area of interest is the application of benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate in targeted drug delivery systems. Researchers have explored its use as a prodrug, leveraging the fluoroethoxy group to enhance tissue penetration and the carbamate moiety for controlled release. A recent study (Molecular Pharmaceutics, 2023) demonstrated that the compound could be conjugated with anticancer agents, resulting in improved tumor targeting and reduced systemic toxicity in murine models. The study highlighted the compound's potential to address the challenges of drug resistance and off-target effects in oncology.

Despite these promising findings, challenges remain in the clinical translation of benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate. Pharmacokinetic studies have indicated moderate metabolic stability, necessitating further structural modifications to improve its half-life in vivo. Additionally, comprehensive toxicity studies are required to evaluate its safety profile. Ongoing research is focused on addressing these limitations through rational drug design and formulation strategies.

In conclusion, benzyl N-4-(2-fluoroethoxy)-2-hydroxyphenylcarbamate (CAS: 2680803-85-2) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation in anti-inflammatory and anticancer therapies. Future studies should prioritize optimizing its pharmacokinetic properties and evaluating its clinical potential to fully realize its therapeutic benefits.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd